BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to Erythrinin F:
Chemical Structure and Properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Erythrinin F

Cat. No.: B12443556

For Researchers, Scientists, and Drug Development Professionals

Introduction

Erythrinin F is a naturally occurring isoflavonoid, a class of secondary metabolites known for
their diverse biological activities. First isolated from the twigs of Erythrina arborescens, a plant
species belonging to the Fabaceae family, Erythrinin F is part of a group of structurally related
compounds known as erythrinins. The Erythrina genus is a rich source of flavonoids, which
have garnered significant interest in the scientific community for their potential therapeutic
applications, including antimicrobial and anti-inflammatory effects. This technical guide
provides a comprehensive overview of the chemical structure, properties, and known biological
aspects of Erythrinin F, intended to serve as a foundational resource for researchers in natural
product chemistry, pharmacology, and drug discovery.

Chemical Structure and Identification

The chemical structure of Erythrinin F was elucidated through extensive spectroscopic
analysis, including high-resolution electrospray ionization mass spectrometry (HRESIMS) and
nuclear magnetic resonance (NMR) spectroscopy.

Table 1: Chemical Identifiers for Erythrinin F
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Identifier Value
5,7-dihydroxy-3-(4-hydroxyphenyl)-8-(3-

IUPAC Name hydroxy-3-methyl-trans-but-1-enyl)chromen-4-
one

CAS Number 1616592-60-9[1]

Molecular Formula

C20H1807

SMILES

0C1=C2C(=CC3=C1C(=0)C(=CO3)C4=CC=C(
0)C=C4)O--INVALID-LINK--[C@H]20[1]

InChl Key

(To be generated from structure)

Structural Elucidation Workflow

The process of identifying and characterizing Erythrinin F involves several key experimental

stages.
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Extraction and Isolation

Erythrina arborescens twigs

l

Ethanol Extraction

l

Solvent Partitioning
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Column Chromatography (Silica gel, Sephadex LH-20)

/ Structqu

HRESIMS 1D & 2D NMR (*H, 3C, HMBC, HSQC)

~

Structure Elucidation

Erythrinin F

Confirmed Structure

Click to download full resolution via product page

Figure 1: Workflow for the isolation and structural elucidation of Erythrinin F.

Physicochemical Properties
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Experimentally determined physicochemical data for Erythrinin F is not extensively available in
the current literature. However, theoretical values can be calculated based on its chemical
structure.

Table 2: Physicochemical Properties of Erythrinin F

Property Value Source

Molecular Weight 370.35 g/mol Calculated

Melting Point Not Reported

Boiling Point Not Reported

Solubility Soluble in DMSO, Methanol Inferred from isolation

protocols

logP (Octanol/Water) Not Reported

Biological and Pharmacological Properties

While specific studies on the biological activity of Erythrinin F are limited, the broader class of
isoflavonoids isolated from the Erythrina genus has demonstrated a range of pharmacological
effects. These compounds are often investigated for their antimicrobial, anti-inflammatory, and
cytotoxic activities.

Antimicrobial Activity

Numerous isoflavonoids from Erythrina species have shown activity against various pathogens,
including methicillin-resistant Staphylococcus aureus (MRSA). The antimicrobial efficacy is
often attributed to the presence of prenyl or other lipophilic groups, which may facilitate
interaction with bacterial cell membranes.

Anti-inflammatory Activity

Flavonoids from Erythrina have been reported to possess anti-inflammatory properties. The
proposed mechanisms often involve the inhibition of pro-inflammatory enzymes and signaling
pathways.
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Potential Signaling Pathways

Although no specific signaling pathways have been elucidated for Erythrinin F, related

flavonoids are known to modulate several key cellular signaling cascades involved in

inflammation and cell proliferation. A hypothetical pathway based on the activities of similar

isoflavonoids is presented below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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